Cas no 1156750-55-8 (1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid)

• Product Name: 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid
• CAS No: 1156750-55-8
• MF: C₁₁H₇NO₅S
• MW: 265.241981744766
• CID: 4573741
• Update Time: 2025-10-15

1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazole-6-carboxylic acid, 2,3-dihydro-3-oxo-2-(2-propyn-1-yl)-, 1,1-dioxide
• 1,1,3-Trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1lambda6,2-benzothiazole-6-carboxylic acid
• 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid

• Inchi： 1S/C11H7NO5S/c1-2-5-12-10(13)8-4-3-7(11(14)15)6-9(8)18(12,16)17/h1,3-4,6H,5H2,(H,14,15)
• InChI Key： UJCCBADZUGEOLM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC(C(O)=O)=C2)C(=O)N1CC#C

Computed Properties

• Exact Mass: 265.004
• Monoisotopic Mass: 265.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2

Additional information on 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid

Introduction to 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid (CAS No. 1156750-55-8)

1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid, identified by the CAS number 1156750-55-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a propargyl group and multiple oxygen-containing functional groups in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery and development.

The chemical structure of 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid features a benzothiazole core substituted with a propargyl group at the 2-position and an oxo group at the 1-position. Additionally, the carboxylic acid functionality at the 6-position enhances its reactivity and potential for further derivatization. Such structural features are often exploited to modulate biological activity, solubility, and metabolic stability—key factors in pharmaceutical design.

In recent years, there has been growing interest in benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of these compounds. The specific arrangement of functional groups in 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid may contribute to its unique pharmacological profile. For instance, the propargyl group can serve as a handle for further chemical modifications via cross-coupling reactions, enabling the synthesis of novel analogs with enhanced biological activity.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple mechanisms. The benzothiazole core is known to bind to enzymes and receptors involved in cellular signaling pathways. The oxo and carboxylic acid groups can form hydrogen bonds with polar residues in proteins, while the propargyl group may engage in π-stacking interactions or undergo metal coordination. These interactions could be leveraged to develop drugs that modulate pathways relevant to diseases such as cancer and neurodegeneration.

Recent research has begun to explore the synthetic pathways for 1,1,3-trioxo-2-(prop-2-yn-1-yl)-2,3-dihydro-1,2-benzothiazole-6-carboxylic acid, focusing on optimizing yields and purity. Advances in catalytic methods have enabled more efficient construction of the benzothiazole ring system and introduction of the propargyl substituent. For example, palladium-catalyzed cross-coupling reactions have been employed to install the propargyl group at the 2-position with high selectivity. Such methodologies are crucial for scalable production and further derivatization.

The pharmacokinetic properties of 1,1,3-trioxo-2-(prop-2-yn-1-y l)-2,3-dihydro - 1 , 2 -benzothiazole - 6 -carboxylic acid are also under investigation. Initial studies suggest that modifications to the carboxylic acid moiety can influence solubility and bioavailability. For instance，esterification or amidation could enhance water solubility while preserving biological activity. Additionally，the propargyl group may serve as a site for prodrug design，allowing for controlled release or targeted delivery systems.

In conclusion，1 , 1 , 3 - trioxo - 2 - ( prop - 2 - yn - 1 - yl ) - 2 , 3 - dihydro - 1 , 2 - benzothiazole - 6 - carboxylic acid ( CAS No . 1156750 - 55 - 8) represents a promising scaffold for pharmaceutical development . Its unique structural features ，combined with recent advances in synthetic chemistry ，make it an attractive candidate for further exploration . By leveraging its chemical versatility ， researchers can develop novel therapeutics targeting a wide range of diseases . As our understanding of its pharmacological properties grows ， so too will its potential applications in medicine .